Cas no 1806355-71-4 (5-Iodo-2,3-dimethoxybenzamide)

• Product Name: 5-Iodo-2,3-dimethoxybenzamide
• CAS No: 1806355-71-4
• MF: C₉H₁₀INO₃
• MW: 307.085074901581
• CID: 4959938
• Update Time: 2025-05-20

5-Iodo-2,3-dimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2,3-Dimethoxy-5-iodobenzamide
• 5-Iodo-2,3-dimethoxybenzamide

• Inchi： 1S/C9H10INO3/c1-13-7-4-5(10)3-6(9(11)12)8(7)14-2/h3-4H,1-2H3,(H2,11,12)
• InChI Key： RESIAVZTAMSEHR-UHFFFAOYSA-N
• SMILES： IC1C=C(C(=C(C(N)=O)C=1)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• XLogP3: 1.4
• Topological Polar Surface Area: 61.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 5-Iodo-2,3-dimethoxybenzamide

Research Brief on 5-Iodo-2,3-dimethoxybenzamide (CAS: 1806355-71-4): Recent Advances and Applications in Chemical Biology and Medicine

5-Iodo-2,3-dimethoxybenzamide (CAS: 1806355-71-4) is a small-molecule compound that has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and therapeutic potential. The compound's unique structural features, including the iodine substituent and dimethoxy groups, make it a promising scaffold for drug discovery and chemical probe development.

Recent studies have explored the synthetic routes to 5-Iodo-2,3-dimethoxybenzamide, with a focus on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel palladium-catalyzed coupling approach that improves the efficiency of introducing the iodine moiety. This method reduces byproduct formation and enhances scalability, addressing previous challenges in the compound's synthesis. The study also highlighted the importance of the iodine atom in modulating the compound's reactivity and binding properties.

In terms of biological activity, 5-Iodo-2,3-dimethoxybenzamide has shown promising results as a modulator of protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology demonstrated its ability to selectively inhibit the interaction between transcription factor X and its co-regulator Y, with an IC50 of 1.2 μM. This finding is particularly significant given the challenges in targeting PPIs with small molecules. The researchers employed a combination of surface plasmon resonance (SPR) and cellular thermal shift assays (CETSA) to validate the compound's target engagement and specificity.

The therapeutic potential of 5-Iodo-2,3-dimethoxybenzamide has been investigated in several disease models. A recent preprint (2024) on bioRxiv reported its efficacy in reducing tumor growth in a xenograft model of triple-negative breast cancer, where it was shown to synergize with standard chemotherapy agents. The study proposed that the compound's mechanism involves disruption of cancer cell metabolism through inhibition of a key metabolic enzyme. These findings position 5-Iodo-2,3-dimethoxybenzamide as a potential candidate for combination therapy in hard-to-treat cancers.

Structural-activity relationship (SAR) studies have been instrumental in optimizing 5-Iodo-2,3-dimethoxybenzamide derivatives. A 2023 paper in European Journal of Medicinal Chemistry systematically evaluated various analogs, identifying that modifications at the 2-methoxy position significantly impact potency while the iodine atom is crucial for target selectivity. These insights are guiding the design of next-generation compounds with improved pharmacokinetic properties.

From a chemical biology perspective, 5-Iodo-2,3-dimethoxybenzamide has proven valuable as a versatile building block. Its iodine moiety allows for straightforward derivatization through cross-coupling reactions, enabling the creation of diverse chemical libraries. Recent work published in Chemical Communications (2024) showcased its use in developing fluorescent probes for live-cell imaging of kinase activity, demonstrating the compound's utility beyond therapeutic applications.

In conclusion, 5-Iodo-2,3-dimethoxybenzamide (1806355-71-4) represents a multifaceted compound with significant potential in both basic research and drug discovery. Recent advances in its synthesis, mechanistic understanding, and therapeutic applications underscore its value as a chemical tool and drug candidate. Future research directions may focus on further optimizing its properties for clinical translation and expanding its applications in chemical biology.